Cas no 88988-17-4 (Thiomorpholine, 2-heptadecyl-)

Thiomorpholine, 2-heptadecyl- structure
Thiomorpholine, 2-heptadecyl- structure
Product Name:Thiomorpholine, 2-heptadecyl-
CAS No:88988-17-4
MF:C21H43NS
MW:341.637825250626
CID:617026
PubChem ID:71321252
Update Time:2025-04-19

Thiomorpholine, 2-heptadecyl- Chemical and Physical Properties

Names and Identifiers

    • Thiomorpholine, 2-heptadecyl-
    • 2-heptadecylthiomorpholine
    • DTXSID10751091
    • 88988-17-4
    • Inchi: 1S/C21H43NS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-20-22-18-19-23-21/h21-22H,2-20H2,1H3
    • InChI Key: WUMYMILYRWEMEX-UHFFFAOYSA-N
    • SMILES: S1CCNCC1CCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 341.31162155g/mol
  • Monoisotopic Mass: 341.31162155g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 16
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.1
  • Topological Polar Surface Area: 37.3Ų
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